2,8-Dimethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyrazine

• IUPAC Name: 2,8-dimethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyrazine
• InChI: InChI=1S/C7H12N4/c1-5-7-9-6(2)10-11(7)4-3-8-5/h5,8H,3-4H2,1-2H3
• InChI Key: VWMGJDWXLPZZTK-UHFFFAOYSA-N
• Canonical SMILES: CC1C2=NC(=NN2CCN1)C
• Molecular Formula: C7H12N4
• Molecular Weight: 152.20 g/mol

Description

“2,8-Dimethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyrazine” is a small organic framework that has been identified to provide potent ligands for numerous receptors. It is part of the 5,6,7,8-tetrahydro [1, 2, 4]-triazolo [4,3- a ]pyrazines (THTP) family, which has been kept in focus of the scientific community and regarded as a “privileged motif” for several decades.

Synthesis Analysis

The synthesis of this compound involves approaches toward medicinal chemistry relevant building blocks based on the [1,2,4]triazolo [4,3- a ]pyrazine platform. The methods provide quick and multigram access to the target derivatives starting from commercially available nonexpensive reagents. An efficient and robust synthetic procedure was developed primarily for the synthesis of a precursor compound.

Molecular Structure Analysis

The molecular structure of “2,8-Dimethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyrazine” is based on the [1,2,4]triazolo [4,3- a ]pyrazine platform. Both elements of the condensed system – 1,2,4-triazole and piperazine – have been kept in focus of the scientific community.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the versatile functionalization of 1,2,4-triazine involving the introduction of oxadiazole and tetrazole. The methods provide quick and multigram access to the target derivatives starting from commercially available nonexpensive reagents.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

• THTP serves as a promising scaffold for designing novel drug candidates. Researchers have elaborated on approaches to synthesize building blocks based on the THTP platform. .
• . Their potential lies in their impact on biochemical mechanisms and their ability to provide potent ligands for various receptors.

Secondary Energetic Materials

• THTP exhibits high thermal stability (>220 °C) and lower sensitivity, making it a candidate for secondary energetic materials. .

Future Directions

The future directions for “2,8-Dimethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyrazine” involve further synthetic application of the library members for medicinally oriented synthesis. The potential of creating compound collections containing “privileged scaffolds” may eliminate a number of problems featured by commercial compound libraries.